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Compound of Interest

Compound Name: GSK215

Cat. No.: B10830308

For researchers, scientists, and drug development professionals handling GSK215, a potent
and selective PROTAC focal adhesion kinase (FAK) degrader, adherence to proper disposal
protocols is paramount for laboratory safety and environmental compliance. While specific
disposal instructions for GSK215 are not readily available in public literature, a comprehensive
approach based on general principles of chemical waste management and information from
available Safety Data Sheets (SDS) is essential.

Immediate Safety and Handling Considerations

Before addressing disposal, it is crucial to handle GSK215 with appropriate care. According to
a Safety Data Sheet from Tocris Bioscience, GSK215 does not meet the classification criteria
for hazardous substances under EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008.[1]
However, as a biologically active compound, standard laboratory safety protocols should be
strictly followed. This includes the use of personal protective equipment (PPE) such as gloves,
lab coats, and eye protection to avoid direct contact.

Step-by-Step Disposal Procedures

Given the lack of specific disposal directives for GSK215, a conservative and compliant
approach is to treat it as a chemical waste stream. The following step-by-step guide, based on
general laboratory waste disposal guidelines, should be followed:

e Do Not Dispose in Standard Waste Streams: Under no circumstances should GSK215, in
either solid or solution form, be disposed of down the drain or in regular trash.[2][3][4][5][6]
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This practice is crucial to prevent the release of this potent compound into the environment.

e Segregation and Labeling:

o Collect all waste materials containing GSK215, including unused compound,
contaminated labware (e.g., pipette tips, vials), and cleaning materials, in a designated
and clearly labeled hazardous waste container.[2][3]

o The label should clearly identify the contents as "Hazardous Waste" and specify
"GSK215" and any solvents used.[3]

o Use Appropriate Waste Containers:

o Waste containers must be chemically compatible with the waste being collected and
should be kept securely closed except when adding waste.[2]

o For liquid waste, ensure the container is leak-proof and has adequate headspace to
accommodate potential vapor pressure changes.

e Consult Your Institution's Environmental Health and Safety (EHS) Office:

o This is the most critical step. Your institution's EHS office is the definitive resource for
guidance on the proper disposal of specific chemical waste. They will be familiar with local,
state, and federal regulations and can provide specific instructions for the collection and
disposal of GSK215 waste.

o Provide the EHS office with a copy of the Safety Data Sheet for GSK215.

o Arrange for Professional Disposal: Your EHS office will coordinate the pickup and disposal of
the hazardous waste through a licensed and certified hazardous waste disposal company.

Quantitative Data Summary

While no quantitative data on disposal was found, the following table summarizes key chemical
properties of GSK215 relevant to its handling and storage.
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Property Value

Molecular Formula C50H59F3N1006S
Molecular Weight 985.14 g/mol

CAS Number 2743427-26-9

Storage (Solid) -20°C

Storage (in DMSO) -80°C for up to 6 months

Experimental Protocols

No experimental protocols for the disposal of GSK215 were found in the searched literature.
The recommended procedure is to follow the general chemical waste disposal guidelines
outlined above and consult with your institution's EHS office.

Visualizing the Disposal Workflow

The following diagram illustrates the recommended decision-making and operational workflow

for the proper disposal of GSK215.

Consultation & Compliance

Final Disposal

Preparation & Collection

Click to download full resolution via product page
Caption: Workflow for the proper disposal of GSK215 waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
environmentally responsible disposal of GSK215, fostering a culture of safety and compliance

within the research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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